![molecular formula C4H8ClNO B093383 2-Chloro-N-ethylacetamide CAS No. 105-35-1](/img/structure/B93383.png)
2-Chloro-N-ethylacetamide
Overview
Description
2-Chloro-N-ethylacetamide (CEA) is an organic compound that belongs to the class of amides. It is a white solid with a melting point of 77-78 °C and a boiling point of 217-218 °C. CEA is synthesized from chloroethanol and acetic anhydride, and is mainly used as a reagent in organic synthesis. It is also used in the preparation of pharmaceuticals and agrochemicals, as well as in the synthesis of other compounds.
Scientific Research Applications
Inhibition of Protein Synthesis in Herbicide Action : Chloracetamides, including 2-Chloro-N-ethylacetamide, are studied for their effects on protein synthesis. In oat seedlings treated with chloracetamides, protein synthesis was inhibited, suggesting a potential mechanism for their herbicidal action (Deal, Reeves, Larkins, & Hess, 1980).
Synthesis of Pyrrole Derivatives : Research into the synthesis of ethyl 4-cyano-5-hydroxy-2-methyl-1H-pyrrole-3-carboxylate using chloroacetamides, including this compound, has shown promising results. These reactions enable access to important pyrrole systems, which are valuable in various chemical and pharmaceutical applications (Dawadi & Lugtenburg, 2011).
Metabolism and Toxicity Studies : Studies on the metabolism of chloroacetamide herbicides in human and rat liver microsomes have been conducted. These studies are crucial for understanding the toxicological profiles and environmental impacts of these compounds (Coleman, Linderman, Hodgson, & Rose, 2000).
Environmental Impact and Water Treatment : Research into the formation of chloroacetonitrile and dichloroacetamide from chloroacetaldehyde and monochloramine in water highlights the environmental impact of chloroacetamides. These studies are significant for assessing the risks associated with the use of chloroacetamides in agriculture and their potential to form toxic byproducts in water (Kimura, Komaki, Plewa, & Mariñas, 2013).
Conformational Studies of Acetamides : Studies on the conformational structure of N-ethylacetamide, a compound structurally related to this compound, have provided insights into the molecular behavior of acetamides. Such studies are useful in understanding the physical and chemical properties of these compounds (Doskočilová & Schneider, 1976).
Photodegradation Studies : Research into the photodegradation of metolachlor, a related chloroacetamide herbicide, has identified the formation of monochloroacetic acid, providing valuable information on the environmental fate of chloroacetamides under sunlight exposure (Wilson & Mabury, 2000).
Safety and Hazards
“2-Chloro-N-ethylacetamide” is classified as Acute Tox. 3 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . This means it is toxic if swallowed. The safety precautions include avoiding ingestion and seeking immediate medical attention if the compound is swallowed .
properties
IUPAC Name |
2-chloro-N-ethylacetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8ClNO/c1-2-6-4(7)3-5/h2-3H2,1H3,(H,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUBORNFANZZVJL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30146905 | |
Record name | 2-Chloro-N-ethylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30146905 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
121.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
105-35-1 | |
Record name | 2-Chloro-N-ethylacetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=105-35-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-N-ethylacetamide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000105351 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Chloro-N-ethylacetamide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=1192 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Chloro-N-ethylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30146905 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloro-N-ethylacetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.991 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-CHLORO-N-ETHYLACETAMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5R32RJ2V2A | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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